Cas no 2416218-47-6 (Methyl (1R,3R)-3-amino-1-hydroxyspiro[3.3]heptane-3-carboxylate;hydrochloride)

• Product Name: Methyl (1R,3R)-3-amino-1-hydroxyspiro[3.3]heptane-3-carboxylate;hydrochloride
• CAS No: 2416218-47-6
• MF: C₉H₁₆ClNO₃
• MW: 221.681241989136
• CID: 5359889
• Update Time: 2025-05-19

Methyl (1R,3R)-3-amino-1-hydroxyspiro[3.3]heptane-3-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl (1R,3R)-3-amino-1-hydroxyspiro[3.3]heptane-3-carboxylate;hydrochloride
• Z4435144034
• rac-methyl (1R,3R)-1-amino-3-hydroxyspiro[3.3]heptane-1-carboxylate hydrochloride

• Inchi： 1S/C9H15NO3.ClH/c1-13-7(12)9(10)5-6(11)8(9)3-2-4-8;/h6,11H,2-5,10H2,1H3;1H/t6-,9+;/m1./s1
• InChI Key： ZECZPINFNTWTGP-VNUWRVCDSA-N
• SMILES： Cl.O[C@@H]1C[C@](C(=O)OC)(C21CCC2)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 249
• Topological Polar Surface Area: 72.6

Additional information on Methyl (1R,3R)-3-amino-1-hydroxyspiro[3.3]heptane-3-carboxylate;hydrochloride

Methyl (1R,3R)-3-amino-1-hydroxyspiro[3.3]heptane-3-carboxylate;hydrochloride (CAS No. 2416218-47-6): An Overview

Methyl (1R,3R)-3-amino-1-hydroxyspiro[3.3]heptane-3-carboxylate;hydrochloride (CAS No. 2416218-47-6) is a unique and promising compound in the field of medicinal chemistry and pharmaceutical research. This compound, also known as Methyl (1R,3R)-3-amino-1-hydroxyspiro[3.3]heptane-3-carboxylate hydrochloride, has garnered significant attention due to its potential therapeutic applications and structural novelty.

The chemical structure of Methyl (1R,3R)-3-amino-1-hydroxyspiro[3.3]heptane-3-carboxylate;hydrochloride features a spirocyclic framework, which is a key structural element contributing to its unique properties. The spirocyclic system, combined with the presence of an amino and hydroxy group, provides a versatile platform for chemical modifications and functionalization, making it an attractive candidate for drug discovery and development.

Recent studies have highlighted the potential of Methyl (1R,3R)-3-amino-1-hydroxyspiro[3.3]heptane-3-carboxylate;hydrochloride in various therapeutic areas. One notable application is in the treatment of neurological disorders, particularly those involving neurotransmitter imbalances. Research has shown that this compound can modulate specific neurotransmitter systems, potentially offering new avenues for the treatment of conditions such as depression, anxiety, and neurodegenerative diseases.

In addition to its neurological applications, Methyl (1R,3R)-3-amino-1-hydroxyspiro[3.3]heptane-3-carboxylate;hydrochloride has also been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that this compound can effectively reduce inflammation in various models, suggesting its potential use in the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

The pharmacokinetic profile of Methyl (1R,3R)-3-amino-1-hydroxyspiro[3.3]heptane-3-carboxylate;hydrochloride has been extensively studied to understand its behavior in biological systems. Results from these studies indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. This favorable pharmacokinetic profile enhances its potential as a therapeutic agent by ensuring that it can effectively reach target tissues and maintain therapeutic concentrations over time.

Clinical trials are currently underway to further evaluate the safety and efficacy of Methyl (1R,3R)-3-amino-1-hydroxyspiro[3.3]heptane-3-carboxylate;hydrochloride. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and a favorable safety profile. These findings provide a strong foundation for advancing the compound into later-stage clinical trials and ultimately bringing it to market as a novel therapeutic option.

From a synthetic chemistry perspective, the preparation of Methyl (1R,3R)-3-amino-1-hydroxyspiro[3.3]heptane-3-carboxylate;hydrochloride involves several key steps. The synthesis typically begins with the formation of the spirocyclic core through ring-closing metathesis or other cyclization reactions. Subsequent functional group manipulations are then performed to introduce the amino and hydroxy groups, followed by esterification to form the methyl ester derivative.

The structural complexity of Methyl (1R,3R)-3-amino-1-hydroxyspiro[3.3]heptane-3-carboxylate;hydrochloride presents both challenges and opportunities in its synthesis and optimization. Researchers have developed various synthetic strategies to improve yield and purity while minimizing side reactions and by-products. These advancements in synthetic methodology have contributed to the availability of high-quality material for preclinical and clinical studies.

In conclusion, Methyl (1R,3R)-3-amino-1-hydroxyspiro[3.3]heptane-3-carboxylate;hydrochloride (CAS No. 2416218-47-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for new treatments in various medical fields.